Cas no 780705-82-0 (1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-)

• Product Name: 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-
• CAS No: 780705-82-0
• MF: C₆H₁₃NO₃
• MW: 147.172322034836
• CID: 553637
• Update Time: 2022-07-26

1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1R,2S,3S,5R)-rel-
• 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-, (1a,2a,3a,5b)- (9CI)
• 1,2-Cyclopentanediol,3-amino-5-(hydroxymethyl)-,(1alpha,2alpha,3alpha,5beta)-(9CI)

• Inchi： 1S/C6H13NO3/c7-4-1-3(2-8)5(9)6(4)10/h3-6,8-10H,1-2,7H2/t3-,4+,5-,6+/m0/s1
• InChI Key： FHNKBDPGQXLKRW-BGPJRJDNSA-N
• SMILES： [C@H]1(O)[C@H](CO)C[C@@H](N)[C@H]1O

Computed Properties

• Exact Mass: 147.09
• Monoisotopic Mass: 147.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2